A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†
Green Chemistry Pub Date: 2016-02-11 DOI: 10.1039/C5GC03012A
Abstract
The aggregates of the PBI derivative 1 in combination with Benedict's reagent have been used for the first time as reactors for facile preparation of Cu2O NPs at room temperature. During this process the aldehyde groups of the aggregates of derivative 1 are oxidized to carboxylate groups which act as stabilizers for Cu2O NPs to generate the supramolecular ensemble 2:Cu2O. Interestingly, the in situ generated supramolecular ensemble (2:Cu2O) of Cu2O NPs and aggregates of oxidized species 2 exhibited excellent photocatalytic efficiency in the Suzuki–Miyaura and Suzuki type cross-coupling reactions under mild and eco-friendly conditions.
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Journal Name：Green Chemistry
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